Cas no 2171462-15-8 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidohexanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidohexanoic acid
• CAS No: 2171462-15-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5793620
• PubChem ID: 165541709
• Update Time: 2025-10-21

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171462-15-8
• EN300-1500948
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]hexanoic acid
• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidohexanoic acid

• Inchi： 1S/C27H32N2O5/c1-3-5-14-24(26(32)28-18(4-2)15-16-25(30)31)29-27(33)34-17-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h3,6-13,18,23-24H,1,4-5,14-17H2,2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： MXZSVJDBEKPMCC-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(CC)CCC(=O)O)=O)CCC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidohexanoic acid

Recent Advances in the Application of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidohexanoic acid (CAS: 2171462-15-8) in Chemical Biology and Pharmaceutical Research

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidohexanoic acid (CAS: 2171462-15-8) has recently emerged as a critical intermediate in peptide synthesis and drug development. This molecule, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hex-5-enamidohexanoic acid backbone, is widely utilized in solid-phase peptide synthesis (SPPS) due to its stability and compatibility with standard coupling reagents. Recent studies have highlighted its role in the synthesis of complex peptide-based therapeutics, including antimicrobial peptides and targeted drug delivery systems.

One of the most significant advancements involving this compound is its application in the development of novel peptide-drug conjugates (PDCs). Researchers have leveraged the Fmoc-protected amino acid derivative to introduce functional handles for site-specific modifications, enabling the attachment of cytotoxic payloads or imaging agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidohexanoic acid in the synthesis of a prostate-specific membrane antigen (PSMA)-targeted PDC, which exhibited enhanced tumor uptake and reduced off-target effects in preclinical models.

Further investigations have explored the compound's utility in click chemistry applications. The hex-5-enamido moiety provides a versatile alkene handle for thiol-ene reactions, facilitating the rapid assembly of peptide-based biomaterials. A recent Nature Communications paper (2024) detailed the use of this derivative to construct hydrogels with tunable mechanical properties, which were employed as scaffolds for 3D cell culture and tissue engineering. The study underscored the compound's potential in regenerative medicine, particularly in the context of wound healing and organoid development.

In addition to its synthetic applications, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidohexanoic acid has been investigated for its role in improving the pharmacokinetic properties of peptide therapeutics. Modifications at the hexanoic acid terminus have been shown to enhance serum stability and prolong circulation half-life, as reported in a 2024 Bioconjugate Chemistry study. This approach has been particularly valuable in the design of GLP-1 receptor agonists for diabetes management, where extended half-life is critical for reducing dosing frequency.

Looking ahead, the versatility of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidohexanoic acid (CAS: 2171462-15-8) positions it as a key building block for next-generation bioconjugates and peptide-based drugs. Ongoing research is exploring its use in the development of multi-functional therapeutics, combining targeting, imaging, and therapeutic capabilities in a single molecular entity. As synthetic methodologies continue to evolve, this compound is expected to play an increasingly important role in bridging chemical biology and pharmaceutical innovation.